Cas no 2639440-47-2 (tert-butyl 2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylate)

• Product Name: tert-butyl 2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylate
• CAS No: 2639440-47-2
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5642104
• PubChem ID: 165899345
• Update Time: 2025-08-01

tert-butyl 2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylate
• EN300-27784150
• 2639440-47-2
• tert-butyl 2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylate

• Inchi： 1S/C12H16N2O3/c1-12(2,3)17-11(15)8-4-5-9-10(14-8)13-6-7-16-9/h4-5H,6-7H2,1-3H3,(H,13,14)
• InChI Key： UDNHERPYXNIDCV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(N=1)NCCO2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.4Ų

Additional information on tert-butyl 2H,3H,4H-pyrido3,2-b1,4oxazine-6-carboxylate

Research Brief on tert-Butyl 2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylate (CAS: 2639440-47-2)

The compound tert-butyl 2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylate (CAS: 2639440-47-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is of particular interest due to its potential applications in drug discovery, especially as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The pyridooxazine core of tert-butyl 2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylate provides a rigid framework that can be functionalized to enhance binding affinity and selectivity for specific kinase targets. Recent publications have highlighted its use in the design of potent and selective inhibitors for kinases such as PI3K and CDK.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its antimicrobial properties. Researchers have synthesized derivatives of tert-butyl 2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylate and evaluated their efficacy against a panel of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit promising activity against drug-resistant strains, suggesting potential for further optimization and development as novel antimicrobial agents.

Another emerging area of interest is the compound's potential in CNS drug discovery. The pyridooxazine scaffold is structurally similar to other heterocycles known to cross the blood-brain barrier (BBB), making it a viable candidate for the development of CNS-targeted therapeutics. Recent studies have explored its incorporation into molecules designed to modulate neurotransmitter systems, with a focus on treating neurodegenerative diseases and psychiatric disorders.

The synthesis and characterization of tert-butyl 2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylate have been detailed in several recent publications. Key synthetic routes involve multi-step reactions starting from readily available precursors, with a focus on optimizing yield and purity. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the structure and purity of the compound and its derivatives.

In conclusion, tert-butyl 2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and CNS disorders. Ongoing research aims to further elucidate its pharmacological potential and optimize its derivatives for clinical development. As such, this compound continues to be a focal point of innovation in the chemical biology and pharmaceutical sectors.